Cas no 50667-33-9 (Benzenesulfonic acid,4-amino-3-nitro-, ammonium salt (1:1))

• Product Name: Benzenesulfonic acid,4-amino-3-nitro-, ammonium salt (1:1)
• CAS No: 50667-33-9
• MF: C₆H₉N₃O₅S
• MW: 235.217759847641
• CID: 369962
• PubChem ID: 170888
• Update Time: 2025-04-19

Benzenesulfonic acid,4-amino-3-nitro-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-amino-3-nitro-, ammonium salt (1:1)
• ammonium 3-nitrosulphanilate
• azanium,4-amino-3-nitrobenzenesulfonate
• Benzenesulfonic acid,4-amino-3-nitro-,monoammonium salt
• EINECS 256-697-9
• Benzenesulfonic acid, 4-amino-3-nitro-, monoammonium salt
• W-111001
• 50667-33-9
• DTXSID60885916
• NS00089264
• AMMONIUM 3-NITROSULFANILATE
• Benzenesulfonic acid, 4-amino-3-nitro-, ammonium salt (1:1)

• Inchi： 1S/C6H6N2O5S.H3N/c7-5-2-1-4(14(11,12)13)3-6(5)8(9)10;/h1-3H,7H2,(H,11,12,13);1H3
• InChI Key： PMIOTMCKYPQSSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 235.02600
• Monoisotopic Mass: 235.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 545.1 °C at 760 mmHg
• Flash Point: 283.5 °C
• PSA: 137.42000
• LogP: 2.64250